2,2'-Azomisonidazole

• CAS No.: 78130-17-3
• Molecular Formula: C14H22N6O4
• Molecular Weight: 338.36 g/mol
• IUPAC Name: 1-[2-[(E)-[1-(2-hydroxy-3-methoxypropyl)imidazol-2-yl]diazenyl]imidazol-1-yl]-3-methoxypropan-2-ol
• InChI: InChI=1S/C14H22N6O4/c1-23-9-11(21)7-19-5-3-15-13(19)17-18-14-16-4-6-20(14)8-12(22)10-24-2/h3-6,11-12,21-22H,7-10H2,1-2H3/b18-17+
• InChI Key: YRQGKARBOBQDSJ-ISLYRVAYSA-N
• SMILES: COCC(CN1C=CN=C1N=NC2=NC=CN2CC(COC)O)O
• Isomeric SMILES: COCC(CN1C=CN=C1/N=N/C2=NC=CN2CC(COC)O)O
• Synonyms: 2,2'-azomisonidazole

Description

2,2'-Azomisonidazole (CAS 78130-17-3) is a bifunctional nitroimidazole derivative characterized by an azo (-N=N-) linkage connecting two misonidazole-like subunits.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds are structurally or functionally relevant to 2,2'-Azomisonidazole:

Compound	Key Features	Pharmacological Role
2,2'-Azomisonidazole	Bifunctional nitroimidazole with azo linkage; CAS 78130-17-3 .	Presumed radiosensitizer (inference from structural analogy).
Misonidazole	Parent nitroimidazole; lacks azo group.	Clinically tested radiosensitizer; limited by neurotoxicity .
2-Aminobenzimidazole	Benzimidazole derivative with amino group; CAS 934-32-7 .	Broad pharmacological activity (antimicrobial, anticancer) .
2-Aminoimidazole sulfate	Imidazole derivative; intermediate in drug synthesis (CAS 1450-93-7) .	Precursor for bioactive molecules.

Radiosensitizing Efficiency and Toxicity

Misonidazole, a first-generation radiosensitizer, demonstrates moderate efficacy but suffers from dose-limiting neurotoxicity . Structural analogues like α-terthienylmethanol () and 2-aminobenzimidazole derivatives () exhibit distinct mechanisms, such as intercalation or enzyme inhibition, highlighting the functional diversity of imidazole-based compounds.

Physicochemical Properties

• Solubility: 2,2'-Azomisonidazole’s azo group may reduce hydrophilicity compared to misonidazole. In contrast, 2-aminobenzimidazole-amino acid conjugates () exhibit water solubility due to polar carboxylate groups.
• Stability : Azo compounds are generally sensitive to light and reducing agents, which could limit 2,2'-Azomisonidazole’s shelf-life compared to nitroimidazoles like misonidazole.